N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide

• IUPAC Name: N-cycloheptyl-4-(4-ethylphenyl)sulfonyl-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C19H29NO4S2/c1-2-15-9-11-17(12-10-15)26(23,24)19-14-25(21,22)13-18(19)20-16-7-5-3-4-6-8-16/h9-12,16,18-20H,2-8,13-14H2,1H3
• InChI Key: DJSLMQVHDYKZII-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2CS(=O)(=O)CC2NC3CCCCCC3
• Molecular Formula: C19H29NO4S2
• Molecular Weight: 399.6 g/mol

Description

N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide, also known as CPG-12112, is a synthetic compound that belongs to the class of tetrahydrothiophene derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide is not fully understood. However, it has been found to interact with various targets in the body such as enzymes, receptors, and ion channels. It has been shown to modulate various signaling pathways involved in cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential applications in scientific research. However, there are also limitations to its use. It may have potential toxicity at high concentrations, and its exact mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide. It could be further studied for its potential therapeutic effects in the treatment of various diseases such as cancer, diabetes, and inflammation. It could also be studied for its potential as a neuroprotective agent. Additionally, further research could be conducted to elucidate its exact mechanism of action and to identify potential targets for drug development.

Synthesis Methods

N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide can be synthesized through a multi-step process involving the reaction of various starting materials. The synthesis involves the use of reagents such as sodium hydride, potassium carbonate, and palladium on carbon. The final product is obtained through purification and isolation techniques such as column chromatography.

Scientific Research Applications

N-cycloheptyl-4-[(4-ethylphenyl)sulfonyl]tetrahydro-3-thiophenamine 1,1-dioxide has been studied for its potential applications in scientific research. It has been found to have potential therapeutic effects in the treatment of various diseases such as cancer, diabetes, and inflammation. It has also been studied for its potential as a neuroprotective agent.